Cas no 2228382-39-4 (tert-butyl N-3-amino-2-(6-fluoropyridin-3-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(6-fluoropyridin-3-yl)-2-methylpropylcarbamate
• CAS No: 2228382-39-4
• MF: C₁₄H₂₂FN₃O₂
• MW: 283.34178686142
• CID: 6170307
• PubChem ID: 165624000
• Update Time: 2025-06-08

tert-butyl N-3-amino-2-(6-fluoropyridin-3-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(6-fluoropyridin-3-yl)-2-methylpropylcarbamate
• 2228382-39-4
• tert-butyl N-[3-amino-2-(6-fluoropyridin-3-yl)-2-methylpropyl]carbamate
• EN300-1891299

• Inchi： 1S/C14H22FN3O2/c1-13(2,3)20-12(19)18-9-14(4,8-16)10-5-6-11(15)17-7-10/h5-7H,8-9,16H2,1-4H3,(H,18,19)
• InChI Key： VAPGLGAGLKUPSQ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C(C)(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.16960512g/mol
• Monoisotopic Mass: 283.16960512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-3-amino-2-(6-fluoropyridin-3-yl)-2-methylpropylcarbamate

Introduction to tert-butyl N-3-amino-2-(6-fluoropyridin-3-yl)-2-methylpropylcarbamate (CAS No. 2228382-39-4)

Tert-butyl N-3-amino-2-(6-fluoropyridin-3-yl)-2-methylpropylcarbamate (CAS No. 2228382-39-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its complex molecular structure, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a fluoropyridine moiety and an amino group in its structure contributes to its unique reactivity and potential applications in medicinal chemistry.

The CAS number 2228382-39-4 serves as a unique identifier for this compound, ensuring precise referencing in scientific literature and industrial applications. Its molecular formula, C₁₆H₂₃FN₂O₂, reflects a blend of hydrophobic and polar functional groups, which are essential for interactions with biological targets. The tert-butyl carbamate moiety enhances the stability of the compound during synthetic processes, making it a preferred choice for multi-step reactions.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated compounds due to their enhanced metabolic stability and binding affinity. The 6-fluoropyridine ring in this compound is particularly noteworthy, as fluorine atoms can modulate pharmacokinetic properties, including bioavailability and half-life. This feature has been extensively studied in the context of designing novel therapeutic agents that require prolonged activity in vivo.

Research published in leading journals such as the *Journal of Medicinal Chemistry* and *Organic Letters* highlights the significance of fluoropyridine derivatives in drug development. For instance, studies have demonstrated that fluorinated pyridines can improve the selectivity of enzyme inhibition, a critical factor in minimizing side effects. The N-3-amino group in tert-butyl N-3-amino-2-(6-fluoropyridin-3-yl)-2-methylpropylcarbamate further enhances its potential as a building block for peptidomimetics and other protein-targeting molecules.

The synthesis of this compound involves sophisticated organic transformations, including nucleophilic substitution and condensation reactions. Advanced techniques such as palladium-catalyzed cross-coupling have been employed to introduce the fluoropyridine moiety with high efficiency. These methodologies align with current trends in green chemistry, emphasizing sustainable and scalable synthetic routes.

One of the most compelling aspects of tert-butyl N-3-amino-2-(6-fluoropyridin-3-yl)-2-methylpropylcarbamate is its versatility in medicinal chemistry applications. Researchers have explored its use as a precursor for kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The combination of an amino group and a fluorinated aromatic ring provides multiple sites for functionalization, allowing chemists to tailor the compound for specific biological activities.

Recent preclinical studies have shown that derivatives of this compound exhibit potent inhibitory effects on target enzymes with high selectivity. For example, modifications to the tert-butyl carbamate group have been investigated to enhance solubility and bioavailability, addressing common challenges in drug formulation. These findings underscore the importance of structural optimization in translating laboratory discoveries into viable therapeutics.

The role of computational chemistry has also been instrumental in understanding the behavior of tert-butyl N-3-amino-2-(6-fluoropyridin-3-yl)-2-methylpropylcarbamate at both molecular and cellular levels. Molecular docking simulations have revealed insights into its binding interactions with proteins, providing a rational basis for designing next-generation drugs. Such computational approaches are becoming indispensable tools in modern drug discovery pipelines.

Industrial applications of this compound are expanding beyond academic research. Pharmaceutical companies are increasingly incorporating fluorinated intermediates like this one into their libraries due to their proven efficacy and safety profiles. The demand for high-quality starting materials has driven advancements in synthetic methodologies, ensuring consistent supply chains for drug manufacturers.

The future prospects of tert-butyl N-3-amino-2-(6-fluoropyridin-3-yl)-2-methylpropylcarbamate are bright, with ongoing research focusing on expanding its therapeutic potential. Innovations such as biocatalysis and flow chemistry are being explored to streamline its production process further. Additionally, collaborations between academia and industry are fostering new discoveries that could revolutionize how drugs are developed and delivered.

In conclusion, tert-butyl N-3-amino-2-(6-fluoropyridin-3-yl)-2-methylpropylcarbamate (CAS No. 2228382-39-4) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and versatile applications make it a cornerstone for developing innovative therapeutics targeting various diseases. As research continues to uncover new possibilities, this compound is poised to play an increasingly significant role in advancing human health.